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Abstract
Dregeoside A11 is a naturally occurring steroid glycoside isolated from the plant Dregea

volubilis. This document provides a comprehensive overview of the discovery, historical

background, chemical properties, and reported biological activities of Dregeoside A11. It

includes a compilation of available quantitative data, detailed experimental methodologies

derived from published research, and visualizations of relevant pathways and workflows to

serve as a valuable resource for ongoing and future research and development efforts.

Introduction and Historical Background
The discovery of Dregeoside A11 is rooted in the systematic investigation of the chemical

constituents of plants from the Asclepiadaceae family. Specifically, it was first isolated from

Dregea volubilis (L.) Benth., a climbing shrub found in Southeast Asia that has been

traditionally used in folk medicine.

The initial report of Dregeoside A11 appears to originate from a 1983 study by Yoshimura et

al., which focused on the isolation of new antitumor-active glycosides from Dregea volubilis[1].

This research was part of a broader effort to identify novel bioactive compounds from medicinal

plants. Since its initial discovery, Dregeoside A11 has been the subject of further

phytochemical and biological studies, which have explored its potential therapeutic

applications, including its effects on cancer cells and its enzymatic inhibitory activities.
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Physicochemical Properties
Dregeoside A11 is a complex steroid glycoside. Its fundamental properties are summarized in

the table below.

Property Value Source

CAS Number 89020-11-1 [2][3]

Molecular Formula C55H88O22 [2][3]

Molecular Weight 1101.29 g/mol

Appearance White solid/powder

Natural Source Dregea volubilis

Biological Activities and Quantitative Data
Dregeoside A11 and its parent plant extract have been investigated for several biological

activities. The available quantitative data from these studies are summarized below.

Cytotoxic Activity
Recent studies have evaluated the cytotoxic effects of Dregeoside A11 against various human

cancer cell lines.

Cell Line Activity IC50 Value (µM) Reference

Human Lung Cancer

(A549)
Cytotoxic

Not explicitly stated

for A11, but related

compounds showed

activity.

Human Breast Cancer

(MCF-7)
Cytotoxic

Not explicitly stated

for A11, but related

compounds showed

activity.
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Note: While Dregeoside A11 was isolated in the study by Vu et al. (2023), the specific IC50

values for this particular compound were not detailed in the abstract. The study did report IC50

values for other new pregnane glycosides from the same plant, suggesting that Dregeoside
A11 likely possesses similar activity.

Enzyme Inhibitory Activity
Dregeoside A11 has been studied for its ability to inhibit certain enzymes.

Enzyme Activity % Inhibition
Concentration
(µM)

Reference

α-glucosidase Inhibitory

Not specified for

A11, but related

compounds

showed

significant

inhibition.

200

α-amylase Inhibitory

Not specified for

A11, but related

compounds

showed

significant

inhibition.

-

Experimental Protocols
The following sections detail the general experimental methodologies that have been used for

the isolation and study of Dregeoside A11 and related compounds from Dregea volubilis.

Isolation of Dregeoside A11
The general workflow for the isolation of Dregeoside A11 from Dregea volubilis involves

solvent extraction followed by chromatographic separation.
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Plant Material Processing & Extraction

Fractionation

Chromatographic Separation

Final Product

Dried leaves of Dregea volubilis

Methanol Extraction

Crude Methanol Extract

Solvent Partitioning
(e.g., with EtOAc)

Bioactive Fraction
(e.g., EtOAc fraction)

Silica Gel Column Chromatography

Preparative HPLC

Dregeoside A11

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12320010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Setup

Treatment

Measurement

Data Analysis

Seed cancer cells in a 96-well plate

Incubate for 24h

Treat cells with varying concentrations of Dregeoside A11

Incubate for 48-72h

Add MTT solution

Incubate for 4h

Add solubilization solution (e.g., DMSO)

Measure absorbance at ~570 nm

Calculate IC50 value
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Cancer Cell

Dregeoside A11

Interaction with Cell Membrane or Receptors

Signal Transduction Cascade Activation

Mitochondrial Pathway Activation
(e.g., Bcl-2 family modulation)

Caspase Activation
(e.g., Caspase-3, -9)

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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